Cas no 1073371-85-3 (4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride)

• Product Name: 4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride
• CAS No: 1073371-85-3
• MF: C₁₅H₂₅BClNO₂
• MW: 297.62850356102
• MDL: MFCD07771993
• CID: 827907
• PubChem ID: 44118821
• Update Time: 2025-11-02

4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanamine hydrochloride
• 4-((N,N-DiMethylaMino)Methyl)phenylboronic acid pinacol ester HCl
• Dimethyl({[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl})amine hydrochloride
• Dimethyl[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]amine Hydrochloride
• N,N-dimethyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanamine
• N,N-dimethyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanamine,hydrochloride
• 4-(N,N-dimethylaminomethyl)phenylboronic acid pinacol ester hydrochloride
• dimethyl{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}amine hydrochloride
• N,N-dimethylaminomethylphenyl-4-boronic acid pinacol ester
• OR2765
• DTXSID70657005
• Z2768225028
• AKOS022172768
• N,N-dimethyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanamine;hydrochloride
• 4-[(N,N-Dimethylamino)methyl]benzeneboronic acid pinacol ester hydrochloride
• dimethyl({[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl})amine hydrochloride
• CS-0076410
• 4-((N,N-DIMETHYLAMINO)METHYL)PHENYLBORONIC ACID PINACOL ESTER HYDROCHLORIDE
• DA-48010
• N,N-Dimethyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanaminehydrochloride
• J-001881
• 1073371-85-3
• EN300-365495
• N,N-Dimethyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanamine--hydrogen chloride (1/1)
• SB82565
• MFCD07771993
• E84020
• AS-2567
• SCHEMBL2594775
• WQRBUTFEVSUAFF-UHFFFAOYSA-N
• 4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride

• MDL： MFCD07771993
• Inchi： 1S/C15H24BNO2.ClH/c1-14(2)15(3,4)19-16(18-14)13-9-7-12(8-10-13)11-17(5)6;/h7-10H,11H2,1-6H3;1H
• InChI Key： WQRBUTFEVSUAFF-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2C=CC(CN(C)C)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 297.16700
• Monoisotopic Mass: 297.1666869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 2.84940

Additional information on 4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride

Comprehensive Guide to 4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride (CAS No. 1073371-85-3)

4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride (CAS No. 1073371-85-3) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound, often referred to as a pinacol boronic ester, plays a critical role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structural features, including the dimethylamino and boronic ester functional groups, make it an essential building block for drug discovery and advanced material development.

The growing interest in 4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride is driven by its applications in bioconjugation, proteomics, and medicinal chemistry. Researchers frequently search for its CAS number (1073371-85-3) to verify purity and sourcing, while pharmaceutical companies explore its potential in targeted drug delivery systems. Recent advancements in AI-driven drug discovery have further highlighted the importance of boronic acid derivatives, as they are often used in high-throughput screening and molecular docking studies.

One of the key advantages of 4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride is its stability under various reaction conditions. Unlike free boronic acids, the pinacol ester form offers improved handling and storage properties, making it a preferred choice for laboratory use. This compound is particularly valuable in the synthesis of biaryl compounds, which are foundational structures in many FDA-approved drugs and agrochemicals.

In the context of green chemistry, researchers are increasingly focusing on sustainable synthesis methods for boronic esters. 4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride can be synthesized using catalyst-free or low-solvent approaches, aligning with the global push for eco-friendly chemical processes. This aspect has made it a topic of interest in academic publications and patent filings, particularly in regions with stringent environmental regulations.

The pharmacokinetic properties of boronic acid derivatives have also garnered significant attention. 4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride is being studied for its potential in enzyme inhibition, particularly in cancer therapeutics. Its ability to form reversible covalent bonds with biological targets makes it a promising candidate for next-generation therapeutics. Recent studies have explored its role in proteasome inhibition, a mechanism leveraged in treatments for multiple myeloma and other malignancies.

From a commercial perspective, the demand for 4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride has seen steady growth, particularly in contract research organizations (CROs) and pharmaceutical manufacturing. Suppliers often highlight its high purity grade (typically ≥95%) and compatibility with automated synthesis platforms. The compound's CAS registry number (1073371-85-3) serves as a critical identifier in global chemical databases and regulatory submissions.

In analytical chemistry, 4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride finds use as a chromatographic standard and mass spectrometry calibrant. Its well-defined fragmentation pattern in LC-MS systems makes it valuable for method development and quality control in pharmaceutical analysis. Researchers frequently pair it with HPLC-grade solvents for optimal performance in analytical separations.

The future outlook for 4-((N,N-Dimethylamino)methyl)phenylboronic acid pinacol ester hydrochloride remains positive, with emerging applications in biomedical imaging and diagnostic reagents. Its boronic acid moiety shows particular promise in glucose sensing technologies, a rapidly growing field due to the global prevalence of diabetes management needs. As synthetic methodologies continue to advance, this compound will likely play an even greater role in precision medicine and personalized therapeutics.